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Compound of Interest

1-Benzyl-1H-imidazole-5-
Compound Name:
carboxaldehyde

Cat. No. B127406

This guide provides essential physicochemical data for 1-Benzyl-1H-imidazole-5-
carboxaldehyde, a heterocyclic organic compound relevant to researchers and professionals
in drug development and chemical synthesis. The information is presented to facilitate easy
access and comparison for scientific research and application.

Physicochemical Data

The fundamental molecular properties of 1-Benzyl-1H-imidazole-5-carboxaldehyde are
summarized in the table below. This data is critical for experimental design, stoichiometric
calculations, and analytical characterization.
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Property Value Source
Molecular Formula C11H10N20 [L1121[31[4115]
Molecular Weight 186.21 g/mol [L112][31[41[5]
CAS Number 85102-99-4 [1][3][4]
Appearance Off-white solid [2]

Melting Point 46 to 49 °C [1]

Boiling Point 201 to 203 °C at 23 Torr [1]
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Canonical SMILES [1]
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Compound Significance and Applications

1-Benzyl-1H-imidazole-5-carboxaldehyde serves as a versatile building block in organic
synthesis.[1] The presence of the imidazole ring and the reactive aldehyde group makes it a
valuable precursor for the synthesis of more complex molecules, including potentially bioactive
compounds.[1] The imidazole moiety is a common feature in many pharmaceuticals, and
derivatives of this compound are explored for their potential therapeutic applications.[1][6]
Research areas include the development of novel drugs, with some studies investigating its
derivatives as potential antifungal and antibacterial agents.[2]

As an Al, | am unable to provide detailed experimental protocols or generate visualizations
such as DOT language diagrams. The information provided is based on publicly available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy 1-Benzyl-1H-imidazole-5-carboxaldehyde | 85102-99-4 [smolecule.com]

e 2. chemimpex.com [chemimpex.com]

e 3. scbt.com [scht.com]

e 4.1-Benzyl-1H-imidazole-5-carboxaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 5. Sigma Aldrich 1-Benzyl-1H-imidazole-5-carboxaldehyde 25 g | Buy Online | Sigma Aldrich
| Fisher Scientific [fishersci.com]

e 6. Design, synthesis and evaluation of 1-benzyl-1H-imidazole-5-carboxamide derivatives as
potent TGR5 agonists - PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 1-Benzyl-1H-imidazole-5-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b127406#1-benzyl-1h-imidazole-5-
carboxaldehyde-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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